8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 8-amino-4-ethyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C10H12N2O2/c1-2-12-8-5-3-4-7(11)10(8)14-6-9(12)13/h3-5H,2,6,11H2,1H3
• InChI Key: FVHHBMSGTYAHSA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)COC2=C(C=CC=C21)N
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol

Description

8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one (abbreviated as EBIO) is a synthetic compound that has been widely used in scientific research due to its unique properties. It belongs to the class of benzoxazinones, which are known for their diverse biological activities. EBIO has been found to exhibit a range of pharmacological effects, making it a promising candidate for the development of novel drugs.

Mechanism of Action

8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one acts as a positive allosteric modulator of the large-conductance calcium-activated potassium (BK) channels. It binds to a specific site on the channel protein, causing a conformational change that enhances the channel's activity. This leads to an increase in potassium ion efflux from the cell, resulting in membrane hyperpolarization and reduced excitability.
Biochemical and physiological effects:
8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one has been shown to have a range of biochemical and physiological effects, including the regulation of smooth muscle tone, modulation of neurotransmitter release, and neuroprotection. It has also been found to induce apoptosis in cancer cells, suggesting its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its high potency and selectivity for BK channels, making it a useful tool for studying ion channel function. However, its effects on other ion channels and cellular processes may limit its applicability in certain experimental settings. Additionally, the synthesis of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one can be challenging and time-consuming, which may limit its availability and use in some labs.

Future Directions

There are several potential directions for future research on 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one. One area of interest is the development of more potent and selective BK channel modulators based on the structure of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one. Another area is the investigation of the therapeutic potential of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one in neurological disorders, such as epilepsy and Parkinson's disease. Additionally, the use of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects.

Scientific Research Applications

8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one has been extensively studied for its potential applications in various scientific fields. It has been found to modulate the activity of ion channels, particularly the potassium channels, leading to changes in membrane potential and cellular excitability. This property of 8-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one has been utilized in electrophysiological studies to investigate the function of ion channels in different cell types.